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In marine environments, the selection of materials is critical to ensure the longevity and
reliability of equipment and structures. Among the myriad of choices, copper-nickel (Cu-Ni) and
stainless steel alloys are two of the most prominent contenders. This guide provides a detailed,
objective comparison of their performance in seawater, supported by experimental data and
methodologies, to assist researchers, scientists, and drug development professionals in making
informed material selection decisions.

Corrosion Resistance

One of the most critical performance metrics in seawater is corrosion resistance. Both copper-
nickel and stainless steel alloys exhibit good resistance to corrosion, but their performance
varies significantly under different marine conditions.

Copper-Nickel Alloys: Copper-nickel alloys, particularly the 90/10 and 70/30 compositions, are
renowned for their exceptional resistance to seawater corrosion. This is primarily attributed to
the formation of a thin, adherent, and protective surface film upon exposure to seawater. This
film is a complex layer of cuprous oxide, often containing other elements from the alloy and the
seawater, which provides a barrier against corrosive species. An important characteristic of this
film is its ability to self-repair, which helps in maintaining long-term protection. Copper-nickel
alloys are highly resistant to pitting and crevice corrosion in seawater.

Stainless Steel Alloys: Stainless steels, especially austenitic grades like 316, owe their
corrosion resistance to a passive layer of chromium oxide on their surface. While this layer
offers excellent protection in many environments, it can be susceptible to localized breakdown
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in the presence of chlorides, which are abundant in seawater. This can lead to pitting and
crevice corrosion, particularly in stagnant or low-flow conditions. However, in chlorinated
seawater, the risk of localized corrosion initiation on stainless steel increases.

Quantitative Comparison of Corrosion Rates:

Corrosion
Material Environment Flow Rate Rate Source(s)
(mmlyear)
90/10 Copper- Flowing
_ 0.6 m/s 0.02 - 0.002
Nickel Seawater
70/30 Copper- Flowing ~0.0013 (after 5-
) 0.6 m/s
Nickel Seawater 6 years)
] Prone to pitting
316 Stainless )
Seawater - and crevice
Steel .
corrosion
Carbon Steel Seawater - 0.1-1.0

Note: Specific corrosion rates for stainless steel in flowing seawater were not readily available
in the provided search results in a directly comparable format to copper-nickel alloys. The data
indicates a higher susceptibility to localized corrosion rather than a uniform corrosion rate.

Biofouling Resistance

Biofouling, the accumulation of marine organisms on submerged surfaces, is a major challenge
in marine applications. It can impede heat transfer, increase drag on vessels, and promote

corrosion.

Copper-Nickel Alloys: Copper-nickel alloys exhibit excellent intrinsic resistance to biofouling.
This property is attributed to the release of copper ions from the protective surface film, which
are toxic to many marine organisms and inhibit their settlement and growth. While a slime layer
(microfouling) can form, the attachment of larger organisms (macrofouling) is significantly
reduced. Any fouling that does occur is typically loosely adherent and easily removed.
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Stainless Steel Alloys: Stainless steel surfaces are prone to biofouling in seawater. The passive
layer, while providing corrosion resistance, does not inhibit the settlement and growth of marine
organisms. Biofilm formation on stainless steel can create localized environments that are more
aggressive and can initiate or accelerate corrosion processes like pitting and crevice corrosion.

Quantitative Comparison of Biofouling:

Specific quantitative data for biofouling mass accumulation (e.g., in g/cm?) on both alloys under
the same conditions was not available in the search results. The information is predominantly
qualitative, highlighting the superior performance of copper-nickel.

Mechanical Properties
The mechanical integrity of materials in seawater is crucial for structural applications.
Copper-Nickel Alloys: Copper-nickel alloys possess moderate strength and good ductility,

making them easy to fabricate and weld. The 70/30 alloy is generally stronger than the 90/10
alloy.

Stainless Steel Alloys: Stainless steels typically offer higher strength and hardness compared
to copper-nickel alloys. This makes them suitable for applications where high mechanical loads
are expected.

Mechanical Properties Comparison:

90/10 Copper- .
70/30 Copper- 316 Stainless

Property Nickel . Source(s)
Nickel Steel
(C70600)
Tensile Strength
~345 ~379 ~515
(MPa)
Yield Strength
~138 ~172 ~205
(MPa)
Elongation (%) ~30 ~35 ~40
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Note: The data presented is for the alloys in their standard condition. The degradation of these
properties after prolonged seawater exposure would require specific long-term immersion test
data, which was not available in a comparative format in the search results.

Experimental Protocols

To ensure objective and reproducible comparisons, standardized experimental protocols are
essential.

Corrosion Testing
1. Salt Spray (Fog) Test (ASTM B117):

This is an accelerated corrosion test that simulates a corrosive marine environment.

o Apparatus: A closed chamber equipped with a nozzle to atomize a salt solution, a heated
reservoir for the solution, and controls for temperature and humidity.

o Test Solution: A 5% sodium chloride (NaCl) solution in distilled or deionized water with a pH
between 6.5 and 7.2.

e Procedure:

[¢]

Clean the test specimens thoroughly.

[e]

Place the specimens in the chamber, supported at an angle of 15-30 degrees from the
vertical.

[e]

Maintain the chamber temperature at 35°C (95°F).

o

Atomize the salt solution to create a dense fog that settles on the specimens at a rate of
1.0 to 2.0 ml/hr/80 cm2.

o

The test duration can range from 24 to over 1000 hours, depending on the material and
application.

o Evaluation: After the exposure period, the specimens are visually inspected for signs of
corrosion, such as rust, pitting, and blistering. The extent of corrosion can be rated using
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standardized charts.
2. Immersion Test (Based on ASTM G31):
This test evaluates the corrosion of materials when fully submerged in a corrosive solution.

o Test Solution: Natural or synthetic seawater. Synthetic seawater can be prepared according
to standards like ASTM D1141.

e Procedure:

[e]

Prepare and weigh the test specimens.

o

Immerse the specimens in the test solution for a predetermined period. The solution can
be stagnant or agitated to simulate different flow conditions.

o

The temperature of the solution should be controlled.

[¢]

After the exposure period, remove the specimens, clean them to remove corrosion
products, and reweigh them.

o Evaluation: The corrosion rate is calculated from the weight loss, surface area of the
specimen, and the duration of the test. The specimens are also examined for localized
corrosion.

Biofouling Assessment

e Procedure:

o Deploy test panels of both copper-nickel and stainless steel alloys in a natural seawater
environment.

o The panels should be mounted on a rack and submerged at a specific depth.
o Retrieve the panels at regular intervals (e.g., monthly, quarterly).
o Evaluation:

o Qualitative: Photograph the panels to document the extent and type of fouling organisms.
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o Quantitative: Scrape the fouling from a defined area of each panel, and measure the wet
and dry biomass. ldentify and count the number of different fouling organisms.

Visualizing the Comparison

To better understand the key decision-making factors and experimental workflows, the following
diagrams are provided.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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